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Compound of Interest

Compound Name: REV 2871

Cat. No.: B1671089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SEW2871 is a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1

(S1P1).[1] As a cell-permeable compound, it is a valuable tool for studying S1P1-mediated

signaling pathways in various in vitro models. This document provides detailed protocols for the

proper dissolution and application of SEW2871 in cell culture experiments to ensure

reproducible and reliable results.
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Property Value Source

Molecular Weight 440.36 g/mol

Formula C₂₀H₁₀F₆N₂OS

Solubility

DMSO Up to 56.77 mM (25 mg/mL) [2]

20 mM (8.81 mg/mL) [1]

Ethanol Up to 45.42 mM (20 mg/mL) [2]

20 mM (8.81 mg/mL) [1]

Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[2] For some preparations, ultrasonication may be needed to fully

dissolve the compound.[2]

Table 2: Recommended Storage Conditions for
SEW2871 Solutions

Solution Type
Storage
Temperature

Duration Source

Powder -20°C 3 years [3]

Stock Solution in

DMSO
-80°C 6 months [2]

-20°C 1 month [2]

Recommendation: To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution into smaller, single-use volumes.[3]

Experimental Protocols
Protocol 1: Preparation of a 20 mM SEW2871 Stock
Solution in DMSO
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Materials:

SEW2871 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Calculate the required mass of SEW2871:

To prepare 1 mL of a 20 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 20 mmol/L x 0.001 L x 440.36 g/mol = 8.8072 mg

Weigh the SEW2871 powder:

Carefully weigh out approximately 8.81 mg of SEW2871 powder and place it in a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SEW2871

powder.

Ensure complete dissolution:

Vortex the tube thoroughly. If necessary, use an ultrasonic bath to ensure the compound is

fully dissolved. Visually inspect the solution to confirm there are no visible particles.

Storage:

Aliquot the 20 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.
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Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible to avoid cytotoxic effects. A concentration of ≤ 0.1% is

generally considered safe for most cell lines, while some may tolerate up to 0.5%.[4][5][6] It

is crucial to determine the specific tolerance of your cell line with a DMSO vehicle control

experiment.

Intermediate Dilutions: To avoid precipitation of SEW2871 upon dilution into aqueous cell

culture medium, it is recommended to perform one or more intermediate dilution steps.

Example: Preparing a 100 nM final concentration of SEW2871 in a 2 mL well of a 6-well plate:

Thaw the Stock Solution:

Thaw one aliquot of the 20 mM SEW2871 stock solution at room temperature.

Prepare an Intermediate Dilution (e.g., 20 µM):

Dilute the 20 mM stock solution 1:1000 in sterile cell culture medium. For example, add 1

µL of the 20 mM stock to 999 µL of pre-warmed cell culture medium. This results in a 20

µM intermediate solution. Mix thoroughly by gentle pipetting.

Prepare the Final Working Solution:

To achieve a final concentration of 100 nM in 2 mL of media, you will need to add a

specific volume of the 20 µM intermediate solution. Use the following calculation (C1V1 =

C2V2):

(20,000 nM)(V1) = (100 nM)(2000 µL)

V1 = (100 * 2000) / 20000 = 10 µL
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Add 10 µL of the 20 µM intermediate solution to the well containing the cells and 1990 µL

of cell culture medium. The final volume will be 2 mL, and the final concentration of

SEW2871 will be 100 nM.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to a separate

well. In this example, the final DMSO concentration would be negligible and well below the

0.1% threshold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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